![molecular formula C10H11BrO B1376860 3-(4-Bromophenyl)tetrahydrofuran CAS No. 1087415-99-3](/img/structure/B1376860.png)
3-(4-Bromophenyl)tetrahydrofuran
Overview
Description
3-(4-Bromophenyl)tetrahydrofuran, also known as BTHF, is a cyclic ether compound that has been widely studied due to its unique properties and potential applications in scientific research. BTHF is an important organic compound in the field of organic synthesis, due to its ability to form stable carbon-carbon bonds. BTHF has also been studied for its potential applications in the field of biochemical and physiological research, due to its ability to interact with certain biological molecules. We will also discuss potential future directions for research involving BTHF.
Scientific Research Applications
Synthesis and Reactivity
- The compound 3-(4-Bromophenyl)tetrahydrofuran is utilized in the synthesis of various complex molecules. For instance, a study demonstrates the synthesis of 3-Acetyl-N-aryl-4-diethylaminoselenet-2(2H)-imines, where a derivative of 4-bromophenyl plays a crucial role in the reaction mechanism, showing the importance of such compounds in organic synthesis (Atanassov, Linden, & Heimgartner, 2004).
Antifungal and Antibacterial Properties
- Research indicates that derivatives of this compound, such as 3-(halogenated phenyl)-5-acyloxymethyl-2,5-dihydrofuran-2-ones, exhibit significant in vitro antifungal activity against various yeast and mold strains. This highlights the potential of such compounds in developing new antifungal agents (Buchta et al., 2004).
Chemical Transformation and Synthesis
- The reactivity of this compound derivatives in various chemical reactions is explored for synthesizing complex molecules. One study focuses on the intramolecular hydroalkoxylation of hex-4-en-1-ols, leading to the formation of tri- and tetrasubstituted tetrahydrofurans, demonstrating the compound's versatility in chemical synthesis (Boev, Moskalenko, & Belopukhov, 2017).
Application in Organic Chemistry
- This compound and its derivatives are used in various organic reactions. For instance, a study describes the synthesis of 3-(4-Bromophenyl)-2-Phenyl-3,4-Dihydro-2H-Benzo[E][1,3,2]-Oxazaphosphinine, showcasing the compound's utility in creating heterocyclic structures (Shukla, Rani, & Khan, 2013).
Role in Analytical Chemistry
- The compound is also relevant in analytical chemistry. For example, tetrahydrofuran-water mixtures, which may include this compound, are used as solvents in polarographic analyses, indicating their utility in analytical methods (Silverman, Bradshaw, & Shideler, 1959).
Biologically Active Precursors
- Enantiopure derivatives of tetrahydrofurans, including those with this compound, are key precursors in synthesizing biologically active products like drugs and agrochemicals. This underscores the compound's significance in pharmaceutical and agricultural industries (Brenna et al., 2017).
properties
IUPAC Name |
3-(4-bromophenyl)oxolane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO/c11-10-3-1-8(2-4-10)9-5-6-12-7-9/h1-4,9H,5-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAVFDQBREKPGPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1C2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.